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Compound of Interest

Compound Name: 2-methyl-4,5-dinitro-1H-imidazole

CAS No.: 19183-16-5

Cat. No.: B1597302

Get Quote

Executive Summary
The transition from traditional sensitive explosives (e.g., TNT, RDX) to Insensitive Munitions

(IM) requires materials that decouple performance from sensitivity. Dinitroimidazoles,

specifically 2,4-dinitroimidazole (2,4-DNI), represent a critical class of energetic heterocycles.

Unlike TNT, 2,4-DNI offers higher density and detonation velocity while maintaining superior

thermal stability (m.p. ~267°C).

This guide details the application of 2,4-DNI as a thermally stable secondary explosive and a

high-performance filler in melt-cast formulations. It provides validated protocols for the

synthesis of 2,4-DNI via the thermal rearrangement route and methodologies for its

incorporation into DNAN (2,4-dinitroanisole) based matrices.

Part 1: Chemical Architecture & Energetic
Properties
Structural Isomerism and Stability
The position of nitro groups on the imidazole ring dictates stability.
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2,4-DNI: The thermodynamically stable isomer. The nitro groups are non-adjacent, reducing

steric strain and electrostatic repulsion.

4,5-DNI: The kinetic product. Adjacent nitro groups create significant steric strain, making it

more sensitive and less stable. It is generally avoided in final formulations but serves as a

transient intermediate.

Comparative Energetic Data
The following table contrasts 2,4-DNI with standard military explosives. Note 2,4-DNI's superior

density compared to TNT, which directly correlates to higher detonation pressure (

).

Property TNT (Reference) 2,4-DNI (Target)
RDX (High
Performance)

Formula

Density (

)
1.65 g/cm³ 1.78 g/cm³ 1.82 g/cm³

Melting Point 80°C 267°C 204°C

Detonation Velocity (

)
6,900 m/s ~7,800 m/s 8,750 m/s

Impact Sensitivity (

)
150 cm > 200 cm 28 cm

Application Melt-cast base Heat-resistant filler
High-performance

booster
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Key Insight: 2,4-DNI is not a melt-cast base itself due to its high melting point. Instead, it acts as

a crystalline oxidizer/explosive filler suspended in a low-melting matrix (like DNAN) to boost

performance without compromising safety.

Part 2: Synthesis Protocol (The Rearrangement
Route)
Objective: Synthesize high-purity 2,4-DNI avoiding the unstable 4,5-isomer. Mechanism: 1,4-

dinitroimidazole is formed first via nitration, followed by a thermal rearrangement to the stable

2,4-isomer.

Reagents & Equipment
Precursors: Imidazole (99%), Nitric Acid (98%, White Fuming), Acetic Anhydride.

Solvents: Chlorobenzene (high boiling point required for rearrangement).

Equipment: Jacketed glass reactor, reflux condenser, temperature controller, vacuum

filtration.

Step-by-Step Methodology
Step 1: Nitration to 1,4-Dinitroimidazole (Intermediate)

Preparation: In a jacketed reactor, cool 100 mL of Acetic Anhydride to 0°C.

Acid Addition: Slowly add 30 mL of 98%

dropwise. Caution: Highly Exothermic. Maintain T < 10°C.

Substrate Addition: Add 10 g of Imidazole in small portions.

Reaction: Allow temperature to rise to 20°C and stir for 2 hours.
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Quench: Pour mixture onto 500g crushed ice. The 1,4-DNI intermediate precipitates.

Isolation: Filter and dry the solid. Do not store for long periods; proceed to rearrangement.

Step 2: Thermal Rearrangement to 2,4-DNI
Solvation: Suspend the dried 1,4-DNI in Chlorobenzene (ratio 1g : 10mL).

Heating: Heat the mixture to reflux (~132°C).

Transformation: Maintain reflux for 3–5 hours. The kinetic 1,4-isomer rearranges to the

thermodynamic 2,4-isomer.

Monitoring: Use TLC or HPLC to confirm disappearance of 1,4-DNI peak.

Crystallization: Cool slowly to room temperature. 2,4-DNI will crystallize out of the

chlorobenzene.

Purification: Filter, wash with cold methylene chloride, and recrystallize from water/methanol

to remove trace acids.

Synthesis Workflow Diagram
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Figure 1: The thermal rearrangement pathway ensures high regioselectivity for the stable 2,4-

isomer.

Part 3: Application in Melt-Cast Formulations
Context: Modern artillery shells use "melt-cast" explosives where a solid powder is mixed into a

molten binder and poured into the shell. 2,4-DNI serves as the high-energy solid, replacing

RDX to improve thermal stability.

Formulation Protocol: DNAN/2,4-DNI Composite
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Target Formulation: 40% DNAN (Binder) + 60% 2,4-DNI (Filler).

Binder Preparation:

Melt 2,4-Dinitroanisole (DNAN) in a steam-jacketed kettle at 95°C.

Note: DNAN melts at 94°C. Do not exceed 110°C to prevent degradation.

Filler Integration:

Sieve 2,4-DNI crystals to a bimodal distribution (Class 1: ~200µm, Class 2: ~20µm) to

maximize packing density.

Add 2,4-DNI slowly to the molten DNAN under high-shear agitation.

Vacuum Degassing:

Apply vacuum (20 mmHg) for 15 minutes while stirring to remove trapped air voids (voids

increase sensitivity).

Casting:

Pour the slurry into pre-heated molds (80°C).

Cooling Cycle: Use a controlled cooling ramp (1°C/min) to prevent cracking or "pipe"

formation in the center of the charge.

Formulation Logic Diagram
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Figure 2: Unit operations for processing 2,4-DNI into a melt-cast warhead.

Part 4: Safety, Toxicity & Handling
Sensitivity Profile
While 2,4-DNI is "insensitive" compared to RDX, it is still a Class 1.1 explosive.

ESD (Electrostatic Discharge): High threshold, but grounding straps are mandatory.

Friction: Moderate.[1] Avoid ceramic/glass grinding surfaces; use conductive rubber or

plastic.
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Toxicology (Mechanism of Action)
Unlike TNT (liver toxicity), nitroimidazoles have a specific genotoxic mechanism relevant to

both energetics handling and pharmaceutical overlap.

Reductive Activation: Under hypoxic conditions (or intracellular metabolism), the nitro group (

) is enzymatically reduced to a hydroxylamine (

) or amine (

).

DNA Adducts: These reduced intermediates are highly reactive electrophiles that bind to

DNA, causing strand breaks.

Protocol: All handling must occur in a fume hood with HEPA filtration. Nitrile gloves are

insufficient for long exposure; use laminated chemical-resistant gloves (e.g., Silver Shield).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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